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Compound of Interest

Compound Name: Potassium tartrate

Cat. No.: B1212149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of dipotassium tartrate. The information is intended to support research,

development, and quality control activities involving this versatile compound. All quantitative

data is summarized in structured tables for ease of reference, and detailed experimental

protocols are provided for key analytical procedures.

Chemical Identity and Structure
Dipotassium tartrate, also known as potassium tartrate or argol, is the potassium salt of L-

(+)-tartaric acid.[1] It is commonly available as a white crystalline or granular powder and can

exist in both anhydrous and hemihydrate forms.[2]

Caption: Chemical structure of the L-(+)-tartrate anion.

Quantitative Physicochemical Data
The following tables summarize the key physicochemical properties of dipotassium tartrate.

Table 1: General Properties of Dipotassium Tartrate
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Property Value References

Chemical Formula

Anhydrous: C₄H₄K₂O₆

Hemihydrate: C₄H₄K₂O₆ ·

0.5H₂O

[3]

Molecular Weight
Anhydrous: 226.27 g/mol

Hemihydrate: 235.28 g/mol
[3]

Appearance
White crystalline or granular

powder
[2]

Decomposition Temp. 200-220 °C

Density ~1.98 g/cm³ [1]

Refractive Index (n_D) 1.550

Table 2: Solubility Profile

Solvent Solubility Temperature (°C) References

Water
Very soluble (1 g in

0.7 mL)
20 [1]

Ethanol Insoluble Ambient [1]

Table 3: pH and Acidity

Parameter Value References

pH of 1% aqueous solution 7.0 - 9.0 [3]

pKa₁ of Tartaric Acid 2.98

pKa₂ of Tartaric Acid 4.34

Table 4: Optical Properties
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Property Value Conditions References

Specific Rotation (α) +26° to +28° Aqueous solution [1]

Detailed Physicochemical Properties
Dipotassium tartrate is highly soluble in water, with 1 gram dissolving in approximately 0.7 mL

of water at 20°C.[1] However, it is practically insoluble in ethanol.[1] This differential solubility is

a key property utilized in its purification and in various applications.

Dipotassium tartrate does not exhibit a sharp melting point but rather decomposes in the

range of 200-220 °C. The hemihydrate form loses its water of crystallization upon heating.

The density of dipotassium tartrate is approximately 1.98 g/cm³.[1]

An aqueous solution of dipotassium tartrate is slightly alkaline, with a 1% solution having a

pH between 7.0 and 9.0.[3] This is due to the hydrolysis of the tartrate anion, which is the

conjugate base of a weak acid (tartaric acid). The pKa values of tartaric acid, pKa₁ = 2.98 and

pKa₂ = 4.34, indicate that dipotassium tartrate can contribute to the buffering capacity of a

solution in the acidic to neutral pH range.

As a salt of L-(+)-tartaric acid, solutions of dipotassium tartrate are dextrorotatory, meaning

they rotate the plane of polarized light to the right. The specific rotation is reported to be

between +26° and +28°.[1] This property is crucial for its identification and quality control,

ensuring the correct stereoisomer is present.

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of dipotassium tartrate.

This protocol outlines the isothermal shake-flask method, a common technique for determining

the equilibrium solubility of a solid in a liquid.
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Preparation

Equilibration

Analysis

Calculation

Add excess dipotassium tartrate to a known volume of deionized water in a flask.

Seal the flask and place in a shaker water bath at a constant temperature (e.g., 25°C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

Allow the solid to settle. Withdraw a clear aliquot of the supernatant using a filtered syringe.

Accurately weigh the aliquot.

Evaporate the water from the aliquot to dryness.

Weigh the remaining dry solid (dipotassium tartrate).

Calculate the solubility in g/100 mL or other desired units.

Click to download full resolution via product page

Caption: Experimental workflow for determining aqueous solubility.
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Methodology:

Preparation: Add an excess amount of dipotassium tartrate to a known volume of deionized

water in a sealable flask. The excess solid is necessary to ensure that a saturated solution is

formed.

Equilibration: Seal the flask and place it in a constant-temperature shaker water bath (e.g.,

25 °C). Agitate the mixture for an extended period (typically 24-48 hours) to ensure that

equilibrium is reached.

Sampling: After equilibration, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a clear aliquot of the supernatant using a syringe fitted with a filter (e.g.,

0.45 µm) to prevent the transfer of solid particles.

Analysis: Accurately weigh the collected aliquot. Transfer the aliquot to a pre-weighed

container and evaporate the water completely in an oven. After cooling in a desiccator, weigh

the container with the dry dipotassium tartrate residue.

Calculation: The solubility is calculated from the mass of the dissolved solid and the mass (or

volume, by determining the density) of the water in the aliquot.

The gas pycnometry method is a precise technique for determining the true density of a solid

powder.
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Preparation

Measurement

Calculation

Accurately weigh a sample of dry dipotassium tartrate powder.

Place the sample in the pycnometer's sample chamber.

Seal the chamber and purge with an inert gas (e.g., helium).

Pressurize the reference chamber to a known pressure.

Open the valve connecting the reference and sample chambers, allowing the gas to expand.

Measure the final equilibrium pressure.

The instrument's software calculates the sample volume based on the pressure change.

Density is calculated as mass/volume.

Click to download full resolution via product page

Caption: Experimental workflow for determining solid density.
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Methodology:

Sample Preparation: Accurately weigh a sample of the dry dipotassium tartrate powder.

Measurement: Place the weighed sample into the sample chamber of the gas pycnometer.

The instrument then performs a series of automated steps: it fills a reference chamber of

known volume with an inert gas (typically helium) to a specific pressure, then opens a valve

to allow the gas to expand into the sample chamber.

Calculation: By measuring the pressure drop, the volume of the sample is determined based

on the principles of the gas laws. The density is then calculated by dividing the mass of the

sample by the measured volume.

This protocol describes the standard method for measuring the pH of a 1% (w/v) aqueous

solution of dipotassium tartrate.

Preparation Calibration

Measurement

Accurately weigh 1.0 g of dipotassium tartrate.

Dissolve in deionized water in a 100 mL volumetric flask.

Make up to the mark with deionized water and mix thoroughly.

Calibrate the pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

Rinse the pH electrode with deionized water and then with a small portion of the sample solution.

Immerse the electrode in the bulk of the sample solution.

Allow the reading to stabilize and record the pH value.

Click to download full resolution via product page
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Caption: Experimental workflow for determining pH.

Methodology:

Solution Preparation: Prepare a 1% (w/v) solution by accurately weighing 1.0 g of

dipotassium tartrate and dissolving it in deionized water in a 100 mL volumetric flask.

Ensure the solution is well-mixed.

pH Meter Calibration: Calibrate a pH meter using at least two, and preferably three, standard

buffer solutions that bracket the expected pH of the sample (e.g., pH 7.0 and 10.0).

Measurement: Rinse the calibrated pH electrode with deionized water and then with a small

amount of the dipotassium tartrate solution. Immerse the electrode in the sample solution,

ensuring the bulb is fully covered. Gently stir the solution and allow the pH reading to

stabilize before recording the value.

This protocol details the measurement of the optical activity of a dipotassium tartrate solution

using a polarimeter.
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Preparation

Measurement

Calculation

Prepare an aqueous solution of dipotassium tartrate of a known concentration (e.g., 10 g/100 mL).

Calibrate the polarimeter with a blank (deionized water).

Rinse and fill the polarimeter sample tube with the sample solution, avoiding air bubbles.

Place the tube in the polarimeter and measure the observed rotation (α_obs).

Calculate the specific rotation [α] using the formula: [α] = α_obs / (l * c)

Where l is the path length in decimeters and c is the concentration in g/mL.

Click to download full resolution via product page

Caption: Experimental workflow for determining specific rotation.

Methodology:

Solution Preparation: Prepare an aqueous solution of dipotassium tartrate at a precisely

known concentration (e.g., 10 g per 100 mL).
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Polarimeter Setup: Turn on the polarimeter and allow the light source (typically a sodium D-

line at 589 nm) to warm up. Calibrate the instrument by measuring the rotation of a blank

(the solvent, in this case, deionized water), which should be zero.

Measurement: Carefully fill the polarimeter sample tube with the prepared solution, ensuring

no air bubbles are present in the light path. Place the tube in the instrument and record the

observed optical rotation (α_obs).

Calculation: Calculate the specific rotation [α] using the following formula: [α] = α_obs / (l × c)

where:

α_obs is the observed rotation in degrees.

l is the path length of the sample tube in decimeters (dm).

c is the concentration of the solution in g/mL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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